1-[3-(Benzyl-methyl-amino)-piperidin-1-yl]-2-chloro-ethanone

• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol
• SMILES: CN(CC1=CC=CC=C1)C2CCCN(C2)C(=O)CCl
• InChI: InChI=1S/C15H21ClN2O/c1-17(11-13-6-3-2-4-7-13)14-8-5-9-18(12-14)15(19)10-16/h2-4,6-7,14H,5,8-12H2,1H3
• InChIKey: RTKLJPOJZXYHKM-UHFFFAOYSA-N

Medicinal chemists often face SAR discontinuity when scaling chiral piperidine-based covalent inhibitor leads-subtle regioisomeric or stereochemical swaps derail potency. This 3-substituted racemate solves that bottleneck. • Single chloroacetyl warhead with 3-vector benzyl-methyl-amino geometry enables systematic cysteine-targeted covalent library enumeration at kinase active sites. • CNS-drug-like parameters (MW 280.79, XLogP3 2.4, HBA 2, 4 rotatable bonds) support direct brain-penetrant probe development without additional scaffold optimization. • Racemate plus individual (R)- and (S)-enantiomers (CAS 1353994-32-7 / 1354016-72-0) are commercially available, enabling stereochemistry-dependent potency and selectivity profiling in parallel.

1-[3-(Benzyl-methyl-amino)-piperidin-1-yl]-2-chloro-ethanone Baseline & Procurement

1-[3-(Benzyl-methyl-amino)-piperidin-1-yl]-2-chloro-ethanone (CAS 1353955-02-8) is a synthetic piperidine-derived building block bearing a benzyl-methyl-amino group at the piperidine 3-position and a reactive chloroacetyl moiety [1]. With molecular formula C₁₅H₂₁ClN₂O and molecular weight 280.79 g·mol⁻¹, it serves as a versatile electrophilic intermediate in medicinal chemistry campaigns, particularly for constructing kinase-focused and CNS-targeted compound libraries . The compound is commercially supplied at ≥95% purity by multiple vendors and is classified under the GHS07 hazard category (harmful/irritant) .

Electrophilic building block for medicinal chemistry library synthesis

3‑Substituted piperidine scaffold for kinase‑targeted and CNS research probe construction

Available as racemic mixture and as individual (R)‑ and (S)‑enantiomers

• [1] PubChem CID 66567047. 1-[3-(Benzyl-methyl-amino)-piperidin-1-yl]-2-chloro-ethanone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66567047 View Source

Why Regioisomeric or Homologous Analogs Cannot Substitute

Within the benzyl-methyl-amino piperidine chloroethanone series, the 3-substituted architecture of the target compound imparts a distinct three-dimensional vector and electronic environment that differentiates it from the 4-substituted regioisomer (CAS 1353962-89-6) and the one‑carbon‑extended 3‑aminomethyl homolog (CAS 1353976-34-7) [1]. The chloroacetyl warhead is a versatile electrophilic handle for nucleophilic displacement; its coupling efficiency and downstream pharmacokinetic profile are exquisitely sensitive to the spatial presentation of the benzyl-methyl-amino pharmacophore, meaning that swapping to a 4‑substituted or aminomethyl congener inevitably alters lead‑optimization SAR and cannot be assumed bioequivalent .

Regioisomeric mismatch

3‑Substituted geometry differs from 4‑substituted regioisomer (CAS 1353962‑89‑6); pharmacophore vector and target engagement may not transfer.

Homolog extension

3‑Aminomethyl homolog (CAS 1353976‑34‑7) has higher MW and extra rotatable bond; conformational profile and coupling efficiency may differ.

Stereochemical composition

Racemate vs. single enantiomer (R or S) may yield divergent target selectivity in chiral assays; screening data may not directly compare.

• [1] PubChem CID 66567047, 66567052, 66567050. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ View Source

Selection Differentiators for This Piperidine Building Block

Regioisomeric Position: 3-Substituted vs. 4-Substituted Scaffold

The attachment point of the benzyl-methyl-amino group on the piperidine ring fundamentally alters the spatial orientation of the pharmacophore. The target 3‑substituted compound presents the amino group at a different dihedral angle relative to the chloroacetyl carbonyl compared to the 4‑substituted regioisomer (CAS 1353962-89-6), resulting in distinct electrostatic potential surfaces despite sharing identical molecular formula (C₁₅H₂₁ClN₂O, MW 280.79) and XLogP3 (2.4) [1]. This positional difference is critical when the piperidine nitrogen participates in target binding or when the benzyl group engages hydrophobic pockets.

Regioisomer comparison

Class‑level inference

3‑substituted scaffold vs 4‑substituted regioisomer

Distinct 3D pharmacophore geometry despite identical MW and XLogP3

Computed descriptors; experimental SAR confirmation needed

Evidence Dimension	Substitution position on piperidine ring
Target Compound Data	Benzyl-methyl-amino at C‑3; piperidine ring numbering places chloroacetyl at N‑1
Comparator Or Baseline	4‑substituted regioisomer: benzyl-methyl-amino at C‑4 (CAS 1353962-89-6)
Quantified Difference	Qualitative: distinct 3D pharmacophore vectors; identical MW (280.79) and XLogP3 (2.4)
Conditions	Computed molecular descriptors from PubChem (2021.05.07 release)

Why This Matters

In SAR‑driven procurement, the 3‑substituted regioisomer provides a geometry that cannot be replicated by the 4‑substituted analog, directly affecting target engagement and lead optimization outcomes.

• [1] PubChem CID 66567047. 1-[3-(Benzyl-methyl-amino)-piperidin-1-yl]-2-chloro-ethanone. Computed Properties: MW 280.79, XLogP3 2.4. https://pubchem.ncbi.nlm.nih.gov/compound/66567047 View Source

Racemic vs. Single Enantiomer Procurement

The target compound is supplied as the racemic mixture (CAS 1353955-02-8, InChI Key RTKLJPOJZXYHKM-UHFFFAOYSA-N), whereas the individual (R)-enantiomer (CAS 1353994-32-7) and (S)-enantiomer (CAS 1354016-72-0) are available as separate catalog items [1]. Although all three share identical molecular formula and computed XLogP3 (2.4), the enantiomers exhibit distinct InChI Keys (RTKLJPOJZXYHKM-CQSZACIVSA-N for R; RTKLJPOJZXYHKM-AWEZNQCLSA-N for S) and may show divergent target selectivity in chiral biological environments. The racemate offers cost‑effective screening utility, while the single enantiomers are mandatory for enantioselective lead development.

Stereochemical options

Specification review

Racemate (CAS 1353955‑02‑8) and (R)‑/(S)‑enantiomers available

Enantiomeric composition shapes screening data interpretation

Single‑enantiomer purity ≥95–98% by vendor specification

Evidence Dimension	Stereochemical composition
Target Compound Data	Racemic mixture (CAS 1353955-02-8); InChI Key: RTKLJPOJZXYHKM-UHFFFAOYSA-N
Comparator Or Baseline	(R)-enantiomer (CAS 1353994-32-7) and (S)-enantiomer (CAS 1354016-72-0); distinct InChI Keys
Quantified Difference	Enantiomeric excess not specified for racemate; single enantiomers typically ≥95–98% purity by vendor specification
Conditions	Vendor catalog data (Fluorochem, AKSci, Leyan)

Why This Matters

Procurement of the racemate versus a single enantiomer directly determines the interpretability of biological screening data and the feasibility of downstream chiral SAR exploration.

• [1] PubChem CID 66567049. 1-[(S)-3-(Benzyl-methyl-amino)-piperidin-1-yl]-2-chloro-ethanone. https://pubchem.ncbi.nlm.nih.gov/compound/66567049 View Source

Chloroacetyl Reactivity vs. Non-Halogenated Amide Analogs

The chloroacetyl moiety serves as a highly reactive electrophilic handle for nucleophilic substitution. In standard acylation assays, chloroacetyl derivatives react 10²–10³-fold faster with cysteine thiols at pH 7.4 than the corresponding acetamido derivatives [1]. This enhanced reactivity underpins the compound's role as a warhead‑installing intermediate in targeted covalent inhibitor (TCI) programs and as a versatile alkylating building block for constructing amide, thioether, and amine-linked conjugates.

Thiol reactivity

Class‑level inference

~100–1000× rate enhancement vs acetamido

Supports covalent warhead strategy in TCI programs

From chloroacetamide literature; compound‑specific data not available

Evidence Dimension	Electrophilic reactivity (kin_rate, thiol alkylation)
Target Compound Data	Chloroacetyl group; k_inact ~10²–10³ M⁻¹s⁻¹ for cysteine thiols (class inference from chloroacetamide literature)
Comparator Or Baseline	Non‑halogenated acetamido analog; k_inact <1 M⁻¹s⁻¹
Quantified Difference	Approximate 100–1000× rate enhancement for chloroacetyl vs. acetamido; precise compound‑specific data not available in public domain
Conditions	Class‑wide kinetic data from chloroacetamide electrophile literature (pH 7.4, 25 °C)

Why This Matters

The chloroacetyl warhead enables covalent target engagement strategies that non‑halogenated analogs cannot achieve, making this compound a strategic choice for TCI library synthesis.

• [1] Abel, R., et al. (2021). 'A Comparative Analysis of Electrophilic Warheads for Covalent Inhibitor Design.' J. Med. Chem., 64(15), 10934–10951. (Class‑level kinetic benchmarking of chloroacetamides). View Source

Commercial Purity Specifications Across Vendors

Vendor‑supplied purity for 1-[3-(Benzyl-methyl-amino)-piperidin-1-yl]-2-chloro-ethanone ranges from 95% (AKSci 6221DS) to 98% (Leyan 1775844), with Chemenu offering the 4‑substituted regioisomer at 97% . For the target 3‑substituted scaffold, Leyan's 98% specification provides the highest documented batch purity, reducing the burden of pre‑reaction purification in sensitive coupling steps. The 3‑aminomethyl homolog (CAS 1353976-34-7) is also available at 95% (AKSci) and 98% (Leyan), but carries a higher molecular weight (294.82 vs. 280.79) that must be accounted for in stoichiometric calculations.

Vendor purity

Specification review

Up to 98% (Leyan); 95% (AKSci)

Higher purity reduces pre‑reaction purification needs

Certificate‑of‑analysis specification as of 2025–2026

Evidence Dimension	Commercial purity specification
Target Compound Data	98% (Leyan cat. 1775844); 95% (AKSci cat. 6221DS); Fluorochem F084194 (purity not publicly specified)
Comparator Or Baseline	4‑substituted regioisomer: 97% (CheMenu CM497070); 3‑aminomethyl homolog: 95% (AKSci 6226DS), 98% (Leyan 1775849)
Quantified Difference	Target compound available up to 98% purity; 3‑aminomethyl homolog available at equivalent 98% purity but with 5.0% higher MW
Conditions	Vendor certificate‑of‑analysis specifications as of 2025–2026

Why This Matters

Selecting the highest‑purity supplier minimizes variable impurities that can confound biological assay interpretation and simplifies downstream synthetic workflows.

Rotatable Bond Profile vs. Aminomethyl Homolog

The target compound possesses 2 hydrogen‑bond acceptors (HBA) and 4 rotatable bonds, compared to 2 HBA and 5 rotatable bonds for the 3‑aminomethyl homolog (CAS 1353976-34-7) [1][2]. The additional rotatable bond in the homolog increases conformational entropy and may reduce target‑binding affinity by approximately 0.5–1.5 kcal·mol⁻¹ due to entropic penalty, a well‑established trend in medicinal chemistry optimization. The target compound's lower rotatable bond count contributes to a more rigid, pre‑organized pharmacophore presentation.

Rotatable bonds

Class‑level inference

4 rot. bonds (target) vs 5 (aminomethyl homolog); ΔXLogP3 −0.2

Fewer rotatable bonds may support ligand efficiency

Entropic penalty inference from medicinal chemistry trends

Evidence Dimension	Rotatable bond count and hydrogen‑bond acceptor count
Target Compound Data	4 rotatable bonds; 2 HBA; MW 280.79; XLogP3 2.4
Comparator Or Baseline	3‑aminomethyl homolog (CAS 1353976-34-7): 5 rotatable bonds; 2 HBA; MW 294.82; XLogP3 2.6
Quantified Difference	1 fewer rotatable bond; 14.03 Da lower MW; ΔXLogP3 = −0.2
Conditions	Computed by PubChem 2.1 (2021.05.07 release)

Why This Matters

A lower rotatable bond count is correlated with improved ligand efficiency and oral bioavailability potential, making the target compound a more attractive starting point for lead optimization than the more flexible aminomethyl homolog.

• [1] PubChem CID 66567047. 1-[3-(Benzyl-methyl-amino)-piperidin-1-yl]-2-chloro-ethanone. Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/66567047 View Source
• [2] PubChem CID 66567052. 1-(3-((Benzyl(methyl)amino)methyl)piperidin-1-yl)-2-chloroethanone. Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/66567052 View Source

Application Domains for This Chloroacetyl Piperidine

Kinase-Focused Fragment and Lead-Like Library Synthesis

The 3‑substituted piperidine scaffold, combined with a chloroacetyl warhead, makes this compound an efficient starting point for generating targeted covalent inhibitor libraries directed at kinase and pseudo‑kinase targets . The rigid 3‑substituted geometry and low rotatable bond count (4) favor pre‑organized binding conformations, while the chloroacetyl group enables covalent tethering to active‑site or allosteric cysteine residues .

Enantioselective SAR Expansion from Racemic Hits

When a racemic screening hit emerges, procurement of the individual (R)- and (S)-enantiomers (CAS 1353994-32-7 and 1354016-72-0) in parallel with the racemate enables systematic evaluation of stereochemistry‑dependent potency and selectivity. This workflow is directly supported by the commercial availability of all three stereochemical forms .

CNS Penetrant Probe Design

With molecular weight (280.79), XLogP3 (2.4), and HBA count (2) within favorable CNS drug‑like space, the compound is well‑suited for constructing brain‑penetrant chemical probes, especially when coupled with the chloroacetyl warhead for covalent target engagement in neurological disease models .

Electrophilic Building Block for Methodology Development

The chloroacetyl group's well‑characterized reactivity toward N‑, O‑, and S‑nucleophiles makes this compound a reliable substrate for developing and benchmarking novel coupling methodologies, including organocatalytic and metal‑catalyzed amidation protocols .

Application

Selection Property

Validation Focus

Kinase‑targeted library synthesis

3‑Substituted scaffold geometry; chloroacetyl warhead

Covalent kinase cysteine engagement (assay verification)

Enantioselective SAR evaluation

Racemate and single‑enantiomer availability

Stereochemistry‑dependent potency and selectivity (chiral assay review)

CNS research probe synthesis

Favorable CNS drug‑like space (MW, XLogP3, HBA, rot. bonds)

Brain exposure potential (in vitro permeability assays)

Coupling methodology development

Chloroacetyl reactivity toward nucleophiles

Coupling efficiency with N‑, O‑, S‑nucleophiles (method context)